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Compound of Interest

Compound Name: Antimony triethoxide

L  Get Quote

Cat. No.: B078292

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for the use of Antimony triethoxide, including detailed
operational and disposal plans.

Chemical Properties and Hazards

Antimony triethoxide (Sb(OC:zHs)3) is a moisture-sensitive, flammable liquid and vapor that is
harmful if swallowed or inhaled.[1] It is also toxic to aquatic life with long-lasting effects.[1] Due
to its hazardous nature, strict adherence to safety protocols is crucial.

Property[1] Value

Molecular Formula CeH1503Sh
Molecular Weight 256.94 g/mol
Appearance Colorless liquid
Boiling Point 95°C @ 11mm Hg
Flash Point >110°C

Density 1.513 g/mL at 25°C
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Hazard Statement[1] Description

H226 Flammable liquid and vapor

H302 Harmful if swallowed

H332 Harmful if inhaled

H411 Toxic to aquatic life with long lasting effects

Occupational Exposure Limits for Antimony and its
Compounds

Time-Weighted Average

Organization Exposure Limit (as Sh) (TWA)
OSHA (PEL) 0.5 mg/m3[2][3][4] 8-hour[2][4]
NIOSH (REL) 0.5 mg/m3[2][3][4] 10-hour(2]
ACGIH (TLV) 0.5 mg/m3[2][4] 8-hour[2][4]

Operational Plan: Handling Antimony Triethoxide

This step-by-step guide ensures the safe handling of Antimony triethoxide in a laboratory
setting.

Pre-Operational Checks

o Safety Data Sheet (SDS) Review: Before handling, all personnel must review the Antimony
triethoxide SDS.[1]

o Engineering Controls: Ensure a certified chemical fume hood is operational.[1] An
emergency eyewash station and safety shower must be accessible.[2]

o Personal Protective Equipment (PPE) Inspection: All required PPE must be inspected for
integrity and proper fit.

Required Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles and a face shield are mandatory.[1][2]
Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[1][5]
Body Protection: A flame-resistant lab coat and long pants are necessary.[1]

Respiratory Protection: An approved respirator should be used, especially when handling
outside of a fume hood.[1]

Handling Procedure

Work Area Preparation: All work with Antimony triethoxide must be conducted within a
chemical fume hood.[1] The work area should be clean and free of incompatible materials
such as oxygen, oxidizing agents, halogens, and acids.[1]

Inert Atmosphere: Handle the material under a dry, inert gas (e.g., nitrogen or argon) due to
its moisture sensitivity.[1]

Dispensing: Use non-sparking tools for all transfers.[1] Keep containers tightly sealed when
not in use.

Spill Prevention: Place absorbent, non-reactive materials in the work area to contain any
potential spills.

Post-Handling Procedures

Decontamination: Wipe down the work area with an appropriate solvent and
decontaminating solution.

Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after
handling.[2]

PPE Removal: Remove PPE in the designated area to prevent cross-contamination.

Disposal Plan

Proper disposal of Antimony triethoxide and contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.
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» Waste Collection: Collect all Antimony triethoxide waste, including empty containers and
contaminated materials, in a designated, labeled, and sealed hazardous waste container.

» Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Regulatory Compliance: Antimony compounds are classified as hazardous waste.[2][6] All
disposal must be in accordance with local, state, and federal regulations. Contact your
institution's EHS department for specific disposal procedures.[2]

Emergency Procedures

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and rinse the affected area with copious
amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[1]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

o Spill: For small spills, absorb the material with inert, non-combustible absorbent material
(e.g., sand, diatomaceous earth) and place it in a sealed container for disposal.[1] For larger
spills, evacuate the area and contact your institution's EHS department.

Workflow for Safe Handling of Antimony Triethoxide
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Caption: Workflow for the safe handling of Antimony triethoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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